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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of chemical reagents and building blocks in research and development extends

beyond performance and efficacy to encompass environmental responsibility. 2-
Hydroxypropyl acrylate (2-HPA), a common monomer used in the synthesis of polymers for

coatings, adhesives, and other applications, is subject to scrutiny regarding its environmental

footprint. This guide provides a comparative assessment of the environmental impact of 2-HPA

against viable alternatives, supported by available experimental data.

Executive Summary
2-Hydroxypropyl acrylate exhibits ready biodegradability but also demonstrates toxicity to

aquatic organisms. This profile necessitates a careful evaluation of its application and disposal.

Alternatives, including other acrylate esters and natural polymers, present a varied landscape

of environmental impacts. While some synthetic alternatives share similar aquatic toxicity

concerns, natural polymers like xanthan and guar gum are generally considered more benign,

though they may have different performance characteristics. The choice of a substitute for 2-

HPA should, therefore, be a considered balance of functional requirements and environmental

impact.

Comparative Environmental Impact Data
The following tables summarize the key environmental indicators for 2-Hydroxypropyl
acrylate and its potential alternatives. The data has been compiled from various sources and is
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intended for comparative purposes.
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Substance
Biodegrada
bility

Aquatic
Toxicity
(Fish)

Aquatic
Toxicity
(Invertebrat
es)

Aquatic
Toxicity
(Algae)

Bioaccumul
ation
Potential

2-

Hydroxypropy

l acrylate (2-

HPA)

Readily

biodegradabl

e (83% in 28

days, OECD

301C)

96-hour LC50

(Fathead

minnow): 3.1

mg/L

48-hour

EC50

(Daphnia

magna): 24

mg/L

96-hour

EC50

(Selenastrum

capricornutu

m): 3.53 mg/L

(biomass),

6.67 mg/L

(growth rate)

Low (Log

Kow: 0.35)

2-

Hydroxyethyl

acrylate (2-

HEA)

Readily

biodegradabl

e (79-80% in

28 days,

OECD 301B)

[1]

96-hour LC50

(Pimephales

promelas):

3.61 - 4.8

mg/L[2][3][4]

48-hour

EC50

(Daphnia

magna): 0.78

- 9.3 mg/L[1]

[2][4]

72-hour

EC50

(Pseudokirch

neriella

subcapitata):

6 mg/L[2][3]

Low (Log

Kow: -0.17 to

0.21)[4][5]

Hydroxypropy

l

methacrylate

(HPMA)

Expected to

be

biodegradabl

e

96-hour LC50

(Oryzias

latipes): >100

mg/L[6]

48-hour

EC50

(Daphnia

magna): >143

mg/L[6]

No specific

data found

Low (Log

Kow: 1.21)[7]

Bio-based

Acrylates

(General)

Generally

designed for

enhanced

biodegradabil

ity[8]

Data is

specific to the

individual

chemical

structure

Data is

specific to the

individual

chemical

structure

Data is

specific to the

individual

chemical

structure

Varies by

structure

Xanthan Gum

Readily

biodegradabl

e[9][10][11]

96-hour LC50

(Rainbow

Trout): 420

mg/L[12]

Non-toxic[12] Non-toxic[12]

Not expected

to

bioaccumulat

e[12]

Guar Gum Readily

biodegradabl

Generally

considered

Generally

considered

Generally

considered

Not expected

to
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e[13][14][15]

[16]

non-toxic non-toxic non-toxic bioaccumulat

e

Experimental Protocols
The environmental data presented in this guide are primarily derived from standardized test

methods, predominantly those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure that the data is reliable and comparable across

different substances.

Biodegradability Testing
The assessment of a chemical's biodegradability is crucial to understanding its persistence in

the environment. The "Ready Biodegradability" tests (OECD 301 series) are commonly used to

screen chemicals that are expected to rapidly and completely biodegrade in an aquatic

environment.

OECD Guideline 301: Ready Biodegradability: This guideline encompasses several methods

to determine the ready biodegradability of organic chemicals.

OECD 301B (CO2 Evolution Test): Measures the carbon dioxide produced by

microorganisms as they degrade the test substance. A substance is considered readily

biodegradable if it reaches 60% of its theoretical maximum CO2 production within a 10-

day window in a 28-day period.

OECD 301C (Modified MITI Test I): Measures the oxygen uptake by microorganisms

during the degradation of the test substance. A substance is considered readily

biodegradable if the biological oxygen demand (BOD) reaches 60% of the theoretical

oxygen demand (ThOD) within a 10-day window in a 28-day period.

Aquatic Toxicity Testing
Aquatic toxicity tests are essential for determining the potential hazard of a substance to

aquatic ecosystems. These tests expose representative aquatic organisms (fish, invertebrates,

and algae) to the chemical and observe the effects.
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OECD Guideline 203: Fish, Acute Toxicity Test: This test determines the concentration of a

substance that is lethal to 50% of a test fish population (LC50) over a 96-hour exposure

period.

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test: This test determines the

concentration of a substance that causes 50% of a test population of Daphnia magna (a

small crustacean) to become immobilized (EC50) after a 48-hour exposure.

OECD Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test

evaluates the effect of a substance on the growth of a freshwater algal species. The endpoint

is the concentration that inhibits growth by 50% (EC50) over a 72-hour period.

Visualizing the Assessment Process
The following diagrams illustrate the logical workflow for assessing the environmental impact of

a chemical like 2-HPA and the general pathway for aerobic biodegradation.
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Caption: Workflow for assessing the environmental impact of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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